Cas no 2228846-26-0 (2-(2-amino-3,3,3-trifluoropropyl)-5-methylphenol)

• Product Name: 2-(2-amino-3,3,3-trifluoropropyl)-5-methylphenol
• CAS No: 2228846-26-0
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5913951
• PubChem ID: 165686312
• Update Time: 2025-05-19

2-(2-amino-3,3,3-trifluoropropyl)-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-3,3,3-trifluoropropyl)-5-methylphenol
• EN300-1960601
• 2228846-26-0

• Inchi： 1S/C10H12F3NO/c1-6-2-3-7(8(15)4-6)5-9(14)10(11,12)13/h2-4,9,15H,5,14H2,1H3
• InChI Key： LEIJMWSBBILXMI-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(C)=CC=1O)N)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-amino-3,3,3-trifluoropropyl)-5-methylphenol

Compound CAS No 2228846-26-0: 2-(2-amino-3,3,3-trifluoropropyl)-5-methylphenol

The compound 2-(2-amino-3,3,3-trifluoropropyl)-5-methylphenol, identified by the CAS number 2228846-26-0, is a versatile organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which includes a phenol group attached to a substituted propyl chain. The presence of multiple fluorine atoms and an amino group introduces interesting chemical properties that make it valuable for research and industrial purposes.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role in creating high-performance polymers with enhanced thermal stability and mechanical strength. The fluorinated group in the molecule contributes to these properties by creating strong carbon-fluorine bonds, which are known for their stability under harsh conditions.

In addition to its material science applications, this compound has shown promise in pharmaceutical research. The amino group in the structure allows for potential interactions with biological systems, making it a candidate for drug design. Recent experiments have demonstrated its ability to inhibit certain enzymes involved in disease pathways, suggesting its potential as a therapeutic agent.

The synthesis of 2-(2-amino-3,3,3-trifluoropropyl)-5-methylphenol involves a multi-step process that combines nucleophilic substitution and aromatic substitution reactions. These steps are optimized to ensure high yield and purity of the final product. The use of fluorinated intermediates is crucial in this synthesis pathway, as it directly influences the physical and chemical properties of the compound.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profiles. Initial findings indicate that it exhibits moderate biodegradation under aerobic conditions, which is a positive sign for its eco-friendly applications. However, further research is needed to fully understand its impact on aquatic ecosystems.

In terms of industrial applications, the compound has been utilized as an intermediate in the production of specialty chemicals. Its ability to undergo various functional group transformations makes it a valuable building block in organic synthesis. For example, it can be converted into esters or amides through simple chemical reactions, expanding its range of uses.

The latest advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the amino group plays a critical role in stabilizing certain transition states during chemical reactions. This understanding is essential for designing more efficient synthetic routes and predicting reaction outcomes.

In conclusion, compound CAS No 2228846-26-0, or 2-(2-amino-3,3,3-trifluoropropyl)-5-methylphenol, is a multifaceted molecule with diverse applications across various industries. Its unique structure and chemical properties make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its significance in modern chemistry is expected to grow further.